Cas no 158602-43-8 (tert-Butyl 3-(3-hydroxypropyl)azetidine-1-carboxylate)

• Product Name: tert-Butyl 3-(3-hydroxypropyl)azetidine-1-carboxylate
• CAS No: 158602-43-8
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD18206284
• CID: 836254
• PubChem ID: 19034078
• Update Time: 2025-11-01

tert-Butyl 3-(3-hydroxypropyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(3-hydroxypropyl)azetidine-1-carboxylate
• Tert-butyl 3-(3-hydroxypropyl)-azetidine-1-carboxylate
• AG-L-60487
• AK-93269
• CTK4C9750
• KB-145705
• SureCN7401533
• 1-Boc-3-(3-hydroxypropyl)azetidine
• 158602-43-8
• SCHEMBL7401533
• AKOS015924506
• SY260716
• I11788
• tert-Butyl3-(3-hydroxypropyl)azetidine-1-carboxylate
• MFCD18206284
• EN300-340767
• t-Butyl 3-(3-hydroxypropyl)azetidine-1-carboxylate
• DA-09788
• SB50766
• A1-25743
• AS-49561
• 1-Azetidinecarboxylic acid, 3-(3-hydroxypropyl)-, 1,1-dimethylethyl ester
• CS-0183460
• DTXSID30597579

• MDL： MFCD18206284
• Inchi： 1S/C11H21NO3/c1-11(2,3)15-10(14)12-7-9(8-12)5-4-6-13/h9,13H,4-8H2,1-3H3
• InChI Key： GTUCWIHPIAGCEC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CCCO)C1)=O

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77000
• LogP: 1.56370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-Butyl 3-(3-hydroxypropyl)azetidine-1-carboxylate

Introduction to Tert-Butyl 3-(3-hydroxypropyl)azetidine-1-carboxylate (CAS No. 158602-43-8)

Tert-Butyl 3-(3-hydroxypropyl)azetidine-1-carboxylate (CAS No. 158602-43-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various research applications, particularly in the development of novel therapeutic agents.

The molecular structure of Tert-butyl 3-(3-hydroxypropyl)azetidine-1-carboxylate consists of an azetidine ring substituted with a hydroxypropyl group and a tert-butyl carboxylate moiety. This configuration imparts distinct chemical and biological characteristics, making it an intriguing molecule for further investigation. The presence of both hydrophilic and lipophilic groups enhances its solubility and interaction with biological targets, which is crucial for drug design and development.

In recent years, there has been a surge in research focused on azetidine derivatives due to their potential as pharmacophores in medicinal chemistry. The< strong>tert-butyl group, in particular, contributes to the stability of the molecule while also influencing its pharmacokinetic properties. This has led to increased interest in exploring its applications in the synthesis of bioactive compounds.

One of the most compelling aspects of Tert-butyl 3-(3-hydroxypropyl)azetidine-1-carboxylate is its versatility in chemical modifications. Researchers have leveraged this compound as a building block for creating more complex molecules with tailored functionalities. For instance, its reactivity with various nucleophiles allows for the introduction of additional pharmacologically relevant groups, enabling the design of targeted therapeutics.

The< strong>3-(3-hydroxypropyl)azetidine-1-carboxylate moiety is particularly noteworthy for its ability to interact with biological macromolecules. The hydroxyl group provides a site for hydrogen bonding, while the azetidine ring itself can engage in π-stacking interactions with aromatic residues in proteins. These interactions are critical for modulating enzyme activity and receptor binding, making this compound a promising scaffold for drug discovery.

Recent studies have highlighted the potential of Tert-butyl 3-(3-hydroxypropyl)azetidine-1-carboxylate in addressing various therapeutic challenges. For example, researchers have investigated its role in developing inhibitors targeting specific enzymes involved in metabolic disorders. The compound's ability to modulate enzyme kinetics while maintaining high selectivity makes it an attractive candidate for further development.

In addition to its applications in enzyme inhibition, there is growing evidence suggesting that< strong>Tert-butyl 3-(3-hydroxypropyl)azetidine-1-carboxylate may have anti-inflammatory properties. Preclinical studies have demonstrated its potential to interact with inflammatory pathways, thereby reducing pro-inflammatory cytokine production. This has opened up new avenues for exploring its use in treating chronic inflammatory conditions.

The synthesis of< strong>Tert-butyl 3-(3-hydroxypropyl)azetidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as catalytic hydrogenation and protecting group strategies play a crucial role in achieving high-quality intermediates and the desired product.

The chemical properties of this compound also make it suitable for formulation into various dosage forms. Its solubility profile allows for easy incorporation into liquid and solid formulations, enhancing bioavailability and therapeutic efficacy. This flexibility is essential for developing patient-friendly medications that can be administered orally or through other routes.

In conclusion, Tert-butyl 3-(3-hydroxypropyl)azetidine-1-carboxylate (CAS No. 158602-43-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity position it as a valuable tool for drug discovery and development. As research continues to uncover new applications and therapeutic potentials, this compound is poised to play a pivotal role in shaping the future of medicinal chemistry.